Cas no 2680886-96-6 (tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate
• CAS No: 2680886-96-6
• MF: C₁₈H₂₂BrN₃O₃
• MW: 408.289583683014
• CID: 5626491
• PubChem ID: 165924852
• Update Time: 2025-05-20

tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{3-[(4-bromophenyl)methyl]-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate
• EN300-28303563
• 2680886-96-6
• tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate

• Inchi： 1S/C18H22BrN3O3/c1-18(2,3)24-17(23)22-10-4-5-14(22)16-20-15(21-25-16)11-12-6-8-13(19)9-7-12/h6-9,14H,4-5,10-11H2,1-3H3
• InChI Key： QTXGSFZDRVAELS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=NOC(C2CCCN2C(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 407.08445g/mol
• Monoisotopic Mass: 407.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate

tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate, with CAS No. 2680886-96-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrrolidine ring substituted with an oxadiazole moiety and a tert-butyl ester group. The presence of the oxadiazole ring introduces unique electronic properties, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. The oxadiazole moiety is known for its ability to enhance bioavailability and stability in biological systems. Researchers have explored its role as a scaffold for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The tert-butyl ester group imparts solubility advantages, making it suitable for use in polymer synthesis and as a precursor for advanced materials. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its high quality.

The synthesis of tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization of the pyrrolidine ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to investigate its electronic properties and interactions with biological targets. These studies have provided valuable insights into its mechanism of action and potential for further modification to enhance its therapeutic efficacy.

In conclusion, tert-butyl 2-{3-(4-bromophenyl)methyl-1,2,4-oxadiazol-5-yl}pyrrolidine-1-carboxylate represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific innovation.